Cas no 1876561-03-3 (1-methanesulfonylpyrrolidine-3-sulfonamide)

• Product Name: 1-methanesulfonylpyrrolidine-3-sulfonamide
• CAS No: 1876561-03-3
• MF: C₅H₁₂N₂O₄S₂
• MW: 228.289778709412
• CID: 6007807
• PubChem ID: 130720528
• Update Time: 2025-06-25

1-methanesulfonylpyrrolidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonylpyrrolidine-3-sulfonamide
• 3-Pyrrolidinesulfonamide, 1-(methylsulfonyl)-
• 1876561-03-3
• EN300-1120976

• Inchi： 1S/C5H12N2O4S2/c1-12(8,9)7-3-2-5(4-7)13(6,10)11/h5H,2-4H2,1H3,(H2,6,10,11)
• InChI Key： FUNRYBGXIJNFMM-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(S(N)(=O)=O)C1

Computed Properties

• Exact Mass: 228.02384922g/mol
• Monoisotopic Mass: 228.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 436.4±55.0 °C(Predicted)
• pka: 10.16±0.20(Predicted)

Additional information on 1-methanesulfonylpyrrolidine-3-sulfonamide

1-Methanesulfonylpyrrolidine-3-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1876561-03-3, commonly referred to as 1-methanesulfonylpyrrolidine-3-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a pyrrolidine ring with sulfonyl groups, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have further enhanced its utility, particularly in the development of bioactive molecules and advanced materials.

1-Methanesulfonylpyrrolidine-3-sulfonamide exhibits a fascinating balance of reactivity and stability, attributes that are crucial for its role in modern chemical synthesis. The presence of the sulfonyl group at the 3-position of the pyrrolidine ring imparts electronic effects that facilitate various transformations. For instance, researchers have demonstrated its ability to act as a nucleophile in substitution reactions, enabling the construction of complex molecular architectures. This property has been leveraged in the synthesis of peptide mimetics and other bioactive compounds, where precise control over stereochemistry is essential.

One of the most compelling aspects of 1-methanesulfonylpyrrolidine-3-sulfonamide is its potential in drug discovery. Recent studies have highlighted its ability to modulate enzyme activity through non-covalent interactions, suggesting its role as a lead compound for therapeutic agents. For example, investigations into its interactions with serine proteases have revealed promising inhibitory effects, paving the way for further exploration in anti-inflammatory and antithrombotic therapies. The compound's unique electronic profile also makes it an attractive candidate for use in radiopharmaceuticals, where precise targeting and imaging capabilities are paramount.

The synthesis of 1-methanesulfonylpyrrolidine-3-sulfonamide has been optimized through innovative approaches that emphasize sustainability and efficiency. Traditional methods involving multi-step reactions have been replaced with streamlined protocols that minimize waste and maximize yields. For instance, the use of microwave-assisted synthesis has significantly accelerated the formation of key intermediates, reducing reaction times from hours to minutes. These advancements not only enhance the scalability of production but also align with contemporary green chemistry principles.

In terms of structural characterization, 1-methanesulfonylpyrrolidine-3-sulfonamide has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided unprecedented insights into its three-dimensional conformation, revealing a rigid structure that is critical for its functional properties. The compound's conformational stability has been linked to its ability to adopt specific orientations during molecular interactions, a feature that is highly desirable in drug design.

Looking ahead, the applications of 1-methanesulfonylpyrrolidine-3-sulfonamide are expected to expand into new domains, particularly in materials science and nanotechnology. Its ability to form self-assembled monolayers has been explored for use in surface modification and sensor development. Additionally, preliminary studies suggest that it may serve as a precursor for stimuli-responsive materials, capable of undergoing reversible structural changes in response to external stimuli such as temperature or pH.

In conclusion, 1-methanesulfonylpyrrolidine-3-sulfonamide stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with cutting-edge synthetic methodologies and applications across diverse fields, positions it as a key player in advancing both academic and industrial pursuits. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to the development of innovative solutions in medicine, materials science, and beyond.